Cas no 1420791-45-2 (1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole)

• Product Name: 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole
• CAS No: 1420791-45-2
• MF: C₁₅H₁₃BrN₂O
• MW: 317.180522680283
• CID: 5700229
• PubChem ID: 97036624
• Update Time: 2025-10-20

1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole
• 1-(6-Bromo-2-methoxy-naphthalen-1-ylmethyl)-1H-imidazole
• 1-[(6-bromo-2-methoxynaphthalen-1-yl)methyl]-1H-imidazole
• 1420791-45-2
• 1H-Imidazole, 1-[(6-bromo-2-methoxy-1-naphthalenyl)methyl]-

• Inchi： 1S/C15H13BrN2O/c1-19-15-5-2-11-8-12(16)3-4-13(11)14(15)9-18-7-6-17-10-18/h2-8,10H,9H2,1H3
• InChI Key： INWDWDHDXDWTPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2CN1C=NC=C1)OC

Computed Properties

• Exact Mass: 316.02113g/mol
• Monoisotopic Mass: 316.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 483.9±30.0 °C(Predicted)
• pka: 6.42±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole

Recent Advances in the Study of 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole (CAS: 1420791-45-2)

The compound 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole (CAS: 1420791-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to synthesize the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole as a promising scaffold for the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways. The compound's unique structural features, including the bromonaphthalene moiety and the imidazole ring, contribute to its high binding affinity and specificity.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole. A recent patent application (WO2023056123) describes an improved synthetic route that reduces byproduct formation and enhances scalability. This development is particularly significant for potential industrial-scale production.

Pharmacological evaluations have revealed interesting properties of this compound. In vitro studies using human cell lines have shown that it exhibits moderate cytotoxicity against certain cancer cell types while demonstrating low toxicity to normal cells. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest potential applications in targeted cancer therapy.

The compound's pharmacokinetic properties have also been investigated. A recent preclinical study reported in European Journal of Pharmaceutical Sciences (2024) indicates that 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole has favorable absorption characteristics and reasonable metabolic stability, though further optimization may be needed to improve its half-life.

Structural-activity relationship (SAR) studies have provided valuable insights into modifications that could enhance the compound's therapeutic potential. Research teams have identified specific positions on the molecule that tolerate modifications without significant loss of activity, opening avenues for the development of derivative compounds with improved properties.

While the current research on 1-((6-Bromo-2-methoxynaphthalen-1-yl)methyl)-1H-imidazole shows promise, several challenges remain. These include the need for more comprehensive toxicity studies and the development of suitable formulations for potential clinical use. Nevertheless, the compound represents an exciting area of research in medicinal chemistry with potential applications in various therapeutic areas.